Tert-butyl 4-(4-(trifluoromethoxy)phenoxy)piperidine-1-carboxylate

• CAS No.: 287952-66-3
• Molecular Formula: C17H22F3NO4
• Molecular Weight: 361.4 g/mol
• IUPAC Name: tert-butyl 4-[4-(trifluoromethoxy)phenoxy]piperidine-1-carboxylate
• InChI: InChI=1S/C17H22F3NO4/c1-16(2,3)25-15(22)21-10-8-13(9-11-21)23-12-4-6-14(7-5-12)24-17(18,19)20/h4-7,13H,8-11H2,1-3H3
• InChI Key: UANMRBRDCDFXPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC=C(C=C2)OC(F)(F)F

Description

Tert-butyl 4-(4-(trifluoromethoxy)phenoxy)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H22F3NO4 and its molecular weight is 361.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Tert-butyl 4-hydroxypiperidine-1-carboxylate (56.5 g, 0.28 mol), 4-trifluoromethoxyphenol (50 g, 0.28 mol) and triphenylphosphine (108 g, 0.42 mol) were dissolved in THF (500 ml). Diethyl azodicarboxylate (65 ml, 0.42 mol) was added dropwise to this solution under reflux, and the mixture was refluxed for 5 hours. The reaction mixture was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (n-hexane/ethyl acetate=5/1) to afford tert-butyl 4-(4-trifluoromethoxyphenoxy)-piperidine-1-carboxylate (92 g, yield 91%) as a colorless oil.

Synthesis routes and methods II

Procedure details

N-Boc-4-hydroxy piperidine (2.01 g, 1.0 mmol) was dissolved in DMF (30 mL), added sodium hydride (60%, 0.6 g, 15 mmol) in ice-bath, stirred for 30 min, added p-trifluoromethoxy benzyl bromide (3.06 g, 12 mmol), after which resumed to stir for 15 h at room temperature, added ice water (30 mL) in ice-bath to quench reaction. Extracted by dichloromethane (30 mL*2), combined organic phases, the organic phases were washed by water and saturated saline respectively, dried by anhydrous sodium sulfate, concentrated column chromatography (petroleum ether: ethyl acetate=10:1) to give 2.9 g light yellow liquid, yield was 78%.